Mal-PEG2-VCP-NB

• IUPAC Name: [4-[[(2S)-5-(carbamoylamino)-2-[[(2S)-2-[3-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]propanoylamino]-3-methylbutanoyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate
• InChI: InChI=1S/C36H45N7O13/c1-23(2)32(41-29(44)15-18-53-20-21-54-19-17-42-30(45)13-14-31(42)46)34(48)40-28(4-3-16-38-35(37)49)33(47)39-25-7-5-24(6-8-25)22-55-36(50)56-27-11-9-26(10-12-27)43(51)52/h5-14,23,28,32H,3-4,15-22H2,1-2H3,(H,39,47)(H,40,48)(H,41,44)(H3,37,38,49)/t28-,32-/m0/s1
• InChI Key: UTNZOKGPGOHCAG-IUDBTDONSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)COC(=O)OC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCOCCOCCN3C(=O)C=CC3=O
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CCCNC(=O)N)C(=O)NC1=CC=C(C=C1)COC(=O)OC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CCOCCOCCN3C(=O)C=CC3=O
• Molecular Formula: C36H45N7O13
• Molecular Weight: 783.8 g/mol

Description

Mal-PEG2-VCP-NB is a cleavable ADC linker containing a Maleimide group, 2-unit PEG, and a VCP NB.

Molecular Structure Analysis

The molecular formula of Mal-PEG2-VCP-NB is C36H45N7O13. The molecular weight is 783.78.

Physical And Chemical Properties Analysis

Mal-PEG2-VCP-NB is a solid substance with a white to off-white color. It has a molecular weight of 783.78 and a molecular formula of C36H45N7O13.

Scientific Research Applications

Ion Channel Inhibition

. These channels play critical roles in cellular signaling and homeostasis. By modulating their activity, Mal-PEG2-VCP-NB can be used to study the physiological and pathological processes where ion channels are key players, such as in neuronal signaling and cardiac arrhythmias.

Ligand-Receptor Interaction Studies

. G protein-coupled receptors (GPCRs), which are the target receptors for Mal-PEG2-VCP-NB, are involved in a wide range of physiological processes. This application is crucial for understanding signal transduction pathways and for the development of new therapeutic agents targeting GPCRs.

Antibody-Drug Conjugates (ADCs)

. ADCs are a class of targeted therapy that combines the specificity of monoclonal antibodies with the potency of cytotoxic drugs, allowing for the selective destruction of cancer cells while sparing healthy tissue.

Drug Delivery Systems

. Its ability to link drugs to carriers or other molecules makes it a valuable tool in creating more effective drug delivery platforms.

Nanotechnology

. Its ability to bind to specific receptors and inhibit ion channels could be used to design nanoscale sensors or actuators for biomedical applications.

Mechanism of Action

Target of Action

Mal-PEG2-VCP-NB is an inhibitor of ion channels, which are transmembrane proteins that allow ions to pass through cell membranes . It has been shown to inhibit the activity of voltage-gated potassium channels, sodium channels, and calcium channels . The receptor for Mal-PEG2-VCP-NB is G protein-coupled receptors (GPCRs), which are found on the surface of cells in many different tissues and organs .

Mode of Action

Mal-PEG2-VCP-NB is a cleavable ADC linker containing a Maleimide group, a 2-unit PEG, and a VCP NB . This compound interacts with its targets (ion channels and GPCRs) by inhibiting their activity, thereby disrupting the normal flow of ions through cell membranes .

Biochemical Pathways

By inhibiting the activity of voltage-gated potassium, sodium, and calcium channels, it disrupts the ion balance and electrical potential across the cell membrane .

Pharmacokinetics

It’s worth noting that the compound is a cleavable adc linker , which suggests that it may be designed to be metabolized or broken down in a specific way to release its active components.

Result of Action

This could potentially lead to a variety of downstream effects depending on the specific types of cells and tissues involved .

Action Environment

Like all biochemical compounds, its activity could potentially be influenced by factors such as temperature, ph, and the presence of other molecules or ions in the environment .